Cas no 2648917-66-0 ((2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid)

• Product Name: (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid
• CAS No: 2648917-66-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5762584
• PubChem ID: 165818351
• Update Time: 2025-06-08

(2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1554728
• 2648917-66-0
• (2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl}formamido)hexanoic acid
• (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid

• Inchi： 1S/C27H32N2O6/c1-2-3-12-24(26(31)32)29-25(30)17-13-18(34-15-17)14-28-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,2-3,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： CUTMTRGKIZNRDH-XCNDVJPKSA-N
• SMILES： O1CC(C(N[C@H](C(=O)O)CCCC)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid

Research Brief on (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid (CAS: 2648917-66-0)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid (CAS: 2648917-66-0) has emerged as a critical compound due to its unique structural properties and potential applications in targeted therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic implications.

The compound, characterized by its Fmoc-protected amino acid moiety and oxolane ring, serves as a versatile building block in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its efficacy in improving peptide stability and bioavailability, particularly in the design of peptide-based inhibitors for protease enzymes. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit enhanced binding affinity to oncogenic targets, suggesting its potential in anticancer drug development.

Mechanistic investigations have further elucidated the role of the oxolane ring in conferring conformational rigidity to peptide chains, thereby optimizing target engagement. Computational modeling studies, as reported in Bioorganic & Medicinal Chemistry Letters, indicate that the compound's unique stereochemistry facilitates selective interactions with biological macromolecules, reducing off-target effects. These findings underscore its utility in precision medicine applications.

Ongoing clinical research is exploring the compound's applicability in neurodegenerative diseases, with preliminary data indicating its ability to cross the blood-brain barrier (BBB). A 2024 preclinical trial highlighted its neuroprotective effects in murine models of Alzheimer's disease, attributed to its modulation of amyloid-beta aggregation. However, challenges remain in scaling up its synthesis while maintaining enantiomeric purity, as noted in recent process chemistry literature.

In conclusion, (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)hexanoic acid represents a promising scaffold for next-generation therapeutics. Future research directions should focus on optimizing its pharmacokinetic profile and expanding its therapeutic repertoire through rational drug design approaches.